Cas no 1261901-58-9 (4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid)
1261901-58-9 structure
Product Name:4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid
CAS No:1261901-58-9
MF:C15H13FO2
MW:244.260927915573
MDL:MFCD17502986
CID:2762281
PubChem ID:53211366
Update Time:2025-04-21
4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,3-DIMETHYLPHENYL)-3-FLUOROBENZOIC ACID
- 4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid, 95%
- DTXSID40681332
- 1261901-58-9
- MFCD17502986
- AKOS011839458
- 2-Fluoro-2',3'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
- 4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid
-
- MDL: MFCD17502986
- Inchi: 1S/C15H13FO2/c1-9-4-3-5-12(10(9)2)13-7-6-11(15(17)18)8-14(13)16/h3-8H,1-2H3,(H,17,18)
- InChI Key: BHQVGQKYZZJVII-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)O)C=CC=1C1C=CC=C(C)C=1C
Computed Properties
- Exact Mass: 244.08995782Da
- Monoisotopic Mass: 244.08995782Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 37.3Ų
4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB326264-5 g |
4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid, 95%; . |
1261901-58-9 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB326264-5g |
4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid, 95%; . |
1261901-58-9 | 95% | 5g |
€1159.00 | 2024-06-08 |
4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
1261901-58-9 (4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid) Related Products
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